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Compound of Interest |

Compound Name: Dimethylsilyldimethylamine
CAS No.: 22705-32-4
Cat. No.: B1588021
- 7

Executive Summary & Chemical Identity

Dimethyl(dimethylamino)silane (also known as N,N-dimethylaminodimethylsilane) is a
monofunctional silylation reagent characterized by high volatility and reactivity.[1] It is widely
employed in organic synthesis for the protection of hydroxyl and amino groups, and
increasingly in semiconductor manufacturing (Atomic Layer Deposition - ALD) as a volatile
precursor.

Critical Distinction: Researchers must distinguish this compound from
Bis(dimethylamino)dimethylsilane (CAS 3768-58-9). Confusion between these two leads to
erroneous boiling point assumptions (67°C vs. 128°C), resulting in process failures during
distillation or vapor deposition.

Chemical Identification Table
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Parameter Data

IUPAC Name (N,N-Dimethylamino)dimethylsilane
CAS Number 22705-32-4

Molecular Formula

Structure

Molecular Weight 103.24 g/mol

Appearance Clear, colorless liquid

Odor Pungent, amine-like (fishy)

Physical Properties: Boiling Point & Vapor Pressure

Accurate thermodynamic data is essential for designing vapor-phase delivery systems and

purification protocols.

Boiling Point and Volatility

The boiling point of Dimethyl(dimethylamino)silane is significantly lower than its bis-substituted

counterpart due to the lower molecular weight and lack of intermolecular hydrogen bonding.

Property Value Condition Reference
Boiling Point 67.0 —68.0 °C @ 760 mmHg (1 atm) [Gelest, 2020]
Flash Point -13°C Closed Cup [Echemi, 2024]
Density 0.726 g/mL @ 25 °C [Gelest, 2020]

Vapor Pressure Analysis

While specific Antoine coefficients for CAS 22705-32-4 are not standard in public

thermophysical databases, its volatility can be contextualized against known silanes.

o Estimated Vapor Pressure: ~150-160 mmHg at 25°C (Derived from BP similarity to n-

Hexane).
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e Operational Implication: The compound exerts significant vapor pressure at room
temperature. Storage containers must be pressure-rated or kept at low temperatures (<10°C)
to prevent septum burst or seal failure.

Comparative Data (Avoid Confusion)

Vapor Pressure

Compound CAS Boiling Point
(25°C)
Dimethyl(dimethylami ]
) 22705-32-4 67 °C High (~160 mmHg)
no)silane
Bis(dimethylamino)di
3768-58-9 128 °C Low (~10.6 mmHg)

methylsilane

Reactivity & Synthesis Logic

The utility of Dimethyl(dimethylamino)silane lies in the lability of the

bond. The dimethylamino group acts as a leaving group, reacting rapidly with protic species.

Hydrolysis and Silylation Pathway

Upon contact with moisture or alcohols, the compound undergoes rapid substitution. The
byproduct, dimethylamine, is gaseous (BP 7°C) and easily removed, driving the reaction
equilibrium forward.

Dimethyl(dimethylamino)silane Silylated Product

(CAS 22705-32-4) + R-OH WV (R-O-SiHMe2)
\ Transition State
/ [Si-N Cleavage] Elimination
\b Dimethylamine (Gas)

(HNMe2)

Substrate (R-OH)

Click to download full resolution via product page

Figure 1: Silylation mechanism showing the irreversible removal of the volatile amine
byproduct.
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Experimental Protocols & Handling
Inert Atmosphere Handling (Schlenk Line)

Due to the flash point (-13°C) and hydrolytic sensitivity, all transfers must occur under dry
Nitrogen or Argon.

Protocol:
e Preparation: Flame-dry all glassware under vacuum. Backfill with Argon.

o Syringe Transfer: Use gas-tight syringes with PTFE-tipped plungers. The low viscosity and
high vapor pressure can cause the liquid to drip or spray if the syringe is not pressure-
equalized.

¢ Quenching: Do not dispose of unreacted material directly into aqueous waste. Quench
slowly with isopropanol/hexanes mixture, then add water.

Distillation & Purification

If the reagent yellows (indicating oxidation or amine salt formation), redistillation is required.
e Setup: Short-path distillation head with a Vigreux column.
» Conditions: Distill at atmospheric pressure under a slow stream of Nitrogen.

o Collection: Collect the fraction boiling steadily at 67-68°C. Discard the initial fraction (volatile
silanes) and the pot residue (disiloxanes/bis-substituted impurities).
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Figure 2: Purification logic for restoring reagent quality.

Safety & Hazard Classification

Signal Word: DANGER

H225: Highly flammable liquid and vapor.[2][3]

H314: Causes severe skin burns and eye damage (due to amine release).

H335: May cause respiratory irritation.

EUHO014: Reacts violently with water.

Storage: Store at 2—-8°C in a dedicated flammables cabinet. Ensure the cap has a PTFE liner to
prevent seizing due to hydrolysis products (silica/siloxanes) forming on the threads.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Dimethyl(dimethylamino)silane
Properties & Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588021#dimethylsilyldimethylamine-boiling-point-
and-vapor-pressure-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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